Cas no 18111-34-7 (3-Bromo-2,6-dimethoxyphenol)

• Product Name: 3-Bromo-2,6-dimethoxyphenol
• CAS No: 18111-34-7
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• MDL: MFCD28976907
• CID: 4619535
• PubChem ID: 15073668
• Update Time: 2025-09-28

3-Bromo-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,6-dimethoxyphenol
• 3-bromo-2,6-dimethoxy-phenol
• N12750
• 3-Bromo-2,6-dimethoxyphenol

• MDL： MFCD28976907
• Inchi： 1S/C8H9BrO3/c1-11-6-4-3-5(9)8(12-2)7(6)10/h3-4,10H,1-2H3
• InChI Key： XXFKACCLBKXQDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1OC)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-Bromo-2,6-dimethoxyphenol

3-Bromo-2,6-Dimethoxyphenol: A Comprehensive Overview

3-Bromo-2,6-dimethoxyphenol, with the CAS number 18111-34-7, is a versatile aromatic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position and methoxy groups at the 2 and 6 positions of a phenol ring. Its molecular formula is C₈H₉BrO₃, and it has a molecular weight of approximately 245.07 g/mol. The compound exists as a white crystalline solid with a melting point of around 150°C and is sparingly soluble in water but readily soluble in organic solvents such as ethanol and dichloromethane.

The synthesis of 3-bromo-2,6-dimethoxyphenol typically involves multi-step processes, often starting from resorcinol derivatives. One common approach is the bromination of 2,6-dimethoxyphenol using bromine in the presence of a suitable catalyst. This reaction is highly regioselective due to the directing effects of the methoxy groups, ensuring that the bromine atom attaches exclusively at the 3-position. The purity of the final product can be confirmed using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

3-Bromo-2,6-dimethoxyphenol has demonstrated significant potential in the field of drug discovery. Recent studies have highlighted its ability to modulate various cellular pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in Nature Communications in 2023 revealed that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Additionally, its antioxidant activity has been explored in the context of neurodegenerative diseases, where it shows promise in mitigating oxidative stress-induced neuronal damage.

In materials science, 3-bromo-2,6-dimethoxyphenol has found applications as a precursor for advanced materials such as conducting polymers and sensors. Its ability to undergo electropolymerization under mild conditions makes it an attractive candidate for use in flexible electronics and biosensing devices. A study conducted at Stanford University demonstrated that films prepared from this compound exhibit excellent electrical conductivity and sensitivity to environmental stimuli, paving the way for innovative applications in wearable technology.

The environmental impact of 3-bromo-2,6-dimethoxyphenol has also been a topic of recent research interest. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. Furthermore, its low toxicity profile makes it a safer alternative to other halogenated aromatic compounds commonly used in industrial applications.

In conclusion, 3-bromo-2,6-dimethoxyphenol, with its unique chemical properties and diverse applications, continues to be a focal point for scientific research. From drug discovery to materials science, this compound exemplifies the potential of aromatic chemistry to drive innovation across multiple disciplines. As ongoing studies uncover new facets of its functionality, it is poised to play an increasingly important role in both academic and industrial settings.